isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 2-[(3-methoxybenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C18H21NO4S/c1-10(2)23-18(21)15-11(3)12(4)24-17(15)19-16(20)13-7-6-8-14(9-13)22-5/h6-10H,1-5H3,(H,19,20)
• InChI Key: BAFSFWKSCRTVJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC(=CC=C2)OC)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate, also known as IMD-0354, is a synthetic compound that has been studied for its potential use in treating various diseases. It was first synthesized in 2005 by researchers at the University of Maryland.

Mechanism of Action

Isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate works by inhibiting the activity of the NF-κB pathway, which is involved in regulating the expression of genes that control the immune response and inflammation. By blocking this pathway, isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate can reduce inflammation and potentially treat diseases that are characterized by an overactive immune response.
Biochemical and Physiological Effects:
isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been shown to have anti-inflammatory effects in various animal models of disease, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is that it has been shown to be relatively safe and well-tolerated in animal studies. However, its efficacy in humans has not yet been fully established, and more research is needed to determine its potential clinical applications.

Future Directions

There are several potential future directions for research on isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate. One area of interest is its potential use in treating autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential use in cancer therapy, either as a standalone treatment or in combination with other therapies. Additionally, further studies are needed to fully understand the mechanism of action of isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate and its potential side effects.

Synthesis Methods

The synthesis of isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate involves several steps, including the reaction of 3-methoxybenzoic acid with thionyl chloride to form 3-methoxybenzoyl chloride, followed by the reaction of this intermediate with isopropyl 4,5-dimethylthiophene-2-carboxylate. The final product is obtained through a series of purification steps.

Scientific Research Applications

Isopropyl 2-[(3-methoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been studied for its potential use in treating various diseases, including autoimmune diseases, cancer, and inflammatory disorders. It has been shown to inhibit the activity of a protein called nuclear factor-kappa B (NF-κB), which plays a key role in regulating the immune response and inflammation.